Cas no 1326810-54-1 (Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate)

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a pyrazole core substituted with a 3-fluoro-4-methoxyphenyl group at the 5-position and an ethyl ester at the 3-position, offering versatility for further functionalization. The fluorine and methoxy substituents enhance its electronic properties, making it a valuable intermediate in medicinal chemistry for designing bioactive molecules. Its structural motif is commonly explored in the development of enzyme inhibitors and receptor modulators. The ethyl ester group provides synthetic flexibility for hydrolysis or transesterification, facilitating downstream derivatization. This compound is typically handled under standard laboratory conditions, ensuring stability and ease of use in synthetic workflows.
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate structure
1326810-54-1 structure
Product Name:Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
CAS No:1326810-54-1
MF:C13H13FN2O3
MW:264.252326726913
MDL:MFCD18433860
CID:4694615
Update Time:2025-06-08

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
    • MDL: MFCD18433860
    • Inchi: 1S/C13H13FN2O3/c1-3-19-13(17)11-7-10(15-16-11)8-4-5-12(18-2)9(14)6-8/h4-7H,3H2,1-2H3,(H,15,16)
    • InChI Key: BJEZFTYWXDPGBI-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1C=C(C(=O)OCC)NN=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Topological Polar Surface Area: 64.2

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 464.5±45.0 °C at 760 mmHg
  • Flash Point: 234.7±28.7 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Security Information

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423005-1 g
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1
1g
€424.40 2022-03-02
abcr
AB423005-5 g
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1
5g
€964.00 2022-03-02
Chemenu
CM331879-1g
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95%+
1g
$666 2024-08-02
abcr
AB423005-1g
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate; .
1326810-54-1
1g
€694.20 2025-04-21
abcr
AB423005-5g
Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate; .
1326810-54-1
5g
€1390.00 2025-04-21
A2B Chem LLC
AJ26643-1g
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95+%
1g
$1190.00 2024-04-20
A2B Chem LLC
AJ26643-2g
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95+%
2g
$1618.00 2024-04-20
A2B Chem LLC
AJ26643-5g
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95+%
5g
$2293.00 2024-04-20
A2B Chem LLC
AJ26643-10g
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95+%
10g
$2878.00 2024-04-20
A2B Chem LLC
AJ26643-25g
ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate
1326810-54-1 95+%
25g
$4250.00 2024-04-20

Additional information on Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1): A Comprehensive Overview

Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct pharmacological characteristics, making it a promising candidate for further exploration.

The compound's molecular structure consists of a pyrazole core, which is a heterocyclic aromatic ring system containing nitrogen atoms. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate enhances its interactions with biological targets, potentially leading to the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the synthesis and characterization of pyrazole derivatives due to their versatility and efficacy. The introduction of fluorine atoms into organic molecules is particularly noteworthy, as fluorine can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. The methoxy group further modulates these properties by introducing polarity and hydrogen bonding capabilities.

Recent studies have highlighted the potential of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate as a scaffold for drug discovery. Researchers have demonstrated its ability to inhibit various enzymes and receptors involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, its interaction with other biological targets has been explored, revealing potential applications in treating inflammatory and neurological disorders.

The synthesis of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system. These synthetic approaches not only highlight the compound's structural complexity but also showcase the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate has been a focal point for many research groups. In vivo studies have provided valuable insights into its biological activity and safety profile. These studies have revealed that the compound exhibits moderate to high affinity for certain biological targets, suggesting its potential as a lead compound for further optimization. Moreover, the compound's metabolic stability has been assessed through various in vitro assays, providing critical data for drug development.

The role of computational chemistry in understanding the behavior of Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities, metabolic pathways, and potential side effects. These computational approaches complement experimental data and provide a more comprehensive understanding of the compound's pharmacological properties.

The future prospects for Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its biological activity and reduce potential toxicity. Additionally, efforts are being made to explore new synthetic routes that could improve scalability and cost-effectiveness for large-scale production.

In conclusion, Ethyl 5-(3-fluoro-4-methoxyphenyl)-1H-pyrazole-3-carboxylate (CAS No. 1326810-54-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent